![molecular formula C9H12N2O2S B3857194 N'-(1-phenylethylidene)methanesulfonohydrazide](/img/structure/B3857194.png)
N'-(1-phenylethylidene)methanesulfonohydrazide
Description
“N’-(1-Phenylethylidene)methanesulfonohydrazide” is a chemical compound with the molecular formula C9H12N2O2S . It is a molecular entity that has been used in the synthesis of various chemical compounds .
Synthesis Analysis
The synthesis of N’-(1-Phenylethylidene)methanesulfonohydrazide and similar compounds has been described in the literature . A copper-catalyzed one-pot synthesis of N-Sulfonyl amidines from sulfonyl hydrazines, terminal alkynes, and sulfonyl azides has been reported . The reaction proceeds via a CuAAC/ring-opening procedure, generating an intermediate N-sulfonylketenimines, which then undergoes nucleophilic addition with the weak nucleophile sulfonyl hydrazines .Molecular Structure Analysis
The molecular structure of N’-(1-Phenylethylidene)methanesulfonohydrazide is characterized by a molecular formula of C9H12N2O2S . The average mass of the molecule is 212.269 Da, and the monoisotopic mass is 212.061951 Da .Chemical Reactions Analysis
While specific chemical reactions involving N’-(1-Phenylethylidene)methanesulfonohydrazide are not detailed in the search results, sulfonylhydrazones, a class of compounds to which it belongs, are known to be important intermediates in various organic transformations . They have been used in reactions such as the Bamford–Stevens and Shapiro reactions, and various coupling reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of a similar compound, 4-Methyl-N’-(1-phenylethylidene)benzenesulfonohydrazide, are available . It has a density of 1.2±0.1 g/cm3, a boiling point of 437.1±38.0 °C at 760 mmHg, and a flash point of 218.1±26.8 °C . It has 4 hydrogen bond acceptors, 1 hydrogen bond donor, and 4 freely rotating bonds .Future Directions
The future directions for the use of N’-(1-Phenylethylidene)methanesulfonohydrazide and similar compounds could involve their use in the synthesis of new drug candidates . Sulfonylhydrazones are considered as privileged scaffolds in new drug development due to their broad spectrum of biological and pharmacological properties .
Properties
IUPAC Name |
N-[(E)-1-phenylethylideneamino]methanesulfonamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O2S/c1-8(10-11-14(2,12)13)9-6-4-3-5-7-9/h3-7,11H,1-2H3/b10-8+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IWMFBKOEHNTGST-CSKARUKUSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=NNS(=O)(=O)C)C1=CC=CC=C1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=N\NS(=O)(=O)C)/C1=CC=CC=C1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.